Cas no 2302-25-2 (4-Bromoimidazole)

4-Bromoimidazole structure
4-Bromoimidazole structure
Product Name:4-Bromoimidazole
CAS No:2302-25-2
MF:C3H3BrN2
MW:146.973319292068
MDL:MFCD00047021
CID:42739
PubChem ID:24871567
Update Time:2025-08-03

4-Bromoimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-imidazole
    • 1H-Imidazole, 5-bromo-
    • 4-Bromoimidazole
    • 5-bromo-1H-imidazole
    • 1H-Imidazole,4-bromo
    • 3kqm
    • 4-Bromo-1H-imidazol
    • Imidazole,4-bromo
    • 1H-Imidazole,4-bromo- (9CI)
    • Imidazole, 4(or 5)-bromo- (6CI,7CI)
    • Imidazole, 4-bromo- (8CI)
    • 4(or 5)-Bromoimidazole
    • NSC 227280
    • NSC54254
    • 4-bromo-1h imidazole
    • AM20090241
    • CS-W002226
    • NSC-227280
    • HY-W002226
    • J-650274
    • NSC-54254
    • InChI=1/C3H3BrN2/c4-3-1-5-2-6-3/h1-2H,(H,5,6
    • Q27460050
    • 4-Bromo-1H-imidazole, 97%
    • F0001-0804
    • NSC227280
    • BDBM50490553
    • 4-Bromo-1H-imidazole #
    • ES3
    • B9S8CMG5AD
    • Z1213725191
    • NSC 54254
    • 4-bromo-1-H-imidazole
    • 2302-25-2
    • Imidazole, 4(or 5)-bromo-
    • 5-bromo-1-H-imidazole
    • SY007649
    • TS-01912
    • B3280
    • EN300-79484
    • PS-3315
    • CL2219
    • 4i7p
    • CHEMBL1232569
    • 1H-Imidazole, 4-bromo-
    • AB02015
    • AKOS015910812
    • DTXSID50177574
    • AC-7520
    • FT-0649273
    • W-201961
    • 5-bromoimidazole
    • 4-bromo-imidazole
    • UNII-B9S8CMG5AD
    • SCHEMBL158534
    • A4880
    • AKOS005259750
    • MFCD00047021
    • Imidazole, 4-bromo-
    • AC-907/34115001
    • BBL011159
    • 4-bromo imidazole
    • STK929509
    • 627-452-7
    • Imidazole, 4-bromo-(8CI)
    • DTXCID10100065
    • Imidazole, 4(or 5)-bromo-(6CI,7CI)
    • MDL： MFCD00047021
    • Inchi： 1S/C3H3BrN2/c4-3-1-5-2-6-3/h1-2H,(H,5,6)
    • InChI Key： FHZALEJIENDROK-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CN1

Computed Properties

  • Exact Mass: 145.94800
  • Monoisotopic Mass: 145.947961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: Solid
  • Density: 1.904
  • Melting Point: 131.0 to 135.0 deg-C
  • Boiling Point: 324.7 ºC at 760 mmHg
  • Flash Point: 150.2℃
  • Refractive Index: 1.601
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 28.68000
  • LogP: 1.17220
  • Solubility: Not determined

4-Bromoimidazole Security Information

  • Symbol: GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H301,H315,H319,H335
  • Warning Statement： P261,P301+P310,P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 25-36/37/38
  • Safety Instruction： S26-S36-S45-S37/39-S28A
  • RTECS：NI3517450
  • Hazardous Material Identification： T
  • Safety Term：S26;S28A;S37/39;S45
  • Risk Phrases：R25; R36/37/38
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store at room temperature

4-Bromoimidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromoimidazole Pricemore >>

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